Cas no 1083175-17-0 (2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine)

• Product Name: 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine
• CAS No: 1083175-17-0
• MF: C₄H₈N₈O
• MW: 184.159317970276
• CID: 5156789
• Update Time: 2025-05-18

2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-azido-N-(2-azidoethyl)-N-nitroso-
• 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine

• Inchi： 1S/C4H8N8O/c5-9-7-1-3-12(11-13)4-2-8-10-6/h1-4H2
• InChI Key： RIUZFDCNWKDQLC-UHFFFAOYSA-N
• SMILES： N(N=O)(CCN=[N+]=[N-])CCN=[N+]=[N-]

Additional information on 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine

Introduction to 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine (CAS No. 1083175-17-0)

2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine, identified by its Chemical Abstracts Service (CAS) number 1083175-17-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound belongs to a class of molecules characterized by the presence of multiple azido functional groups and a nitroso substituent, which endow it with unique reactivity and potential applications in drug discovery and molecular research.

The structural framework of 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine consists of an ethylamine backbone modified with two azido (-N₃) groups at the 2-position of the ethyl chain and a nitroso (-NO) group attached to the nitrogen atom. This configuration makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules such as heterocyclic compounds and bioactive scaffolds. The presence of multiple azido groups enhances its utility in cross-coupling reactions, including Sonogashira, Buchwald-Hartwig, and other transition-metal-catalyzed transformations, which are pivotal in modern drug development.

In recent years, there has been a surge in research focused on azido-containing compounds due to their role as key building blocks in the synthesis of pharmaceuticals and agrochemicals. The nitroso group further adds to the compound's reactivity, allowing for diverse chemical modifications that can be tailored to specific biological targets. For instance, nitroso compounds have been explored for their potential in generating reactive intermediates that can participate in nucleophilic addition reactions, leading to the formation of novel pharmacophores.

One of the most compelling aspects of 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine is its potential application in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards disease-causing enzymes or receptors. For example, studies have demonstrated its utility in generating constrained derivatives that mimic natural substrates or inhibitors, thereby facilitating the discovery of next-generation drugs.

The synthesis of 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of azido groups often necessitates careful handling due to their sensitivity to thermal and photolytic decomposition. However, advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and properties of 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level, guiding the design of optimized derivatives with improved pharmacological profiles. These computational approaches are complemented by experimental validation, ensuring that hypotheses generated from theoretical models are accurately reflected in real-world applications.

The pharmaceutical industry has shown particular interest in azido-containing compounds due to their versatility as intermediates. For instance, 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine has been used in the synthesis of antiviral and anticancer agents, where its ability to undergo facile functionalization allows for rapid diversification of molecular structures. This adaptability is crucial in drug discovery pipelines, where hit compounds often require structural modifications to improve potency, selectivity, and pharmacokinetic properties.

In addition to its pharmaceutical applications, 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine has found utility in materials science and nanotechnology. The unique electronic properties conferred by its functional groups make it a promising candidate for designing advanced materials with tailored properties. For example, researchers have explored its use in creating conductive polymers or organic semiconductors, where its ability to participate in π-stacking interactions enhances material performance.

The safety profile of 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine is another critical consideration in its application. While azide groups are known for their reactivity, proper handling protocols can mitigate potential hazards associated with this class of compounds. Regulatory agencies provide guidelines for their use in industrial and laboratory settings, ensuring that researchers can utilize these molecules safely while maximizing their synthetic potential.

Future research directions for 2-Azido-N-(2-azidoethyl)-N-nitrosoethanamine may include exploring its role in bioconjugation chemistry, where it could serve as a linker molecule for attaching therapeutic agents to targeting ligands or imaging probes. Its compatibility with click chemistry methodologies further expands its utility in constructing complex biomolecular assemblies with therapeutic or diagnostic applications.

In conclusion, 2-Azido-N-( 2-azid oethyl ) - N -nitros oetha namin e ( CAS No . 10 83175 -1 7 -0 ) remains a fascinating molecule with broad applicability across multiple scientific disciplines . Its unique structural features , coupled with recent advances i n synthetic an d computational chemistr y , position it as a valuable tool f or researc h ers endeavoring t o push t he boun darie s o f medicinal ch emistry an d materia ls scien ce . As t he field e volves , it i s e xpected t hat new an d innovative u s es f or thi s c ompou nd w ill emerge , further solidifying i ts importance i n scien tific discove ry . p >